bis(4-tert-butylphenyl) 4,4'-sulfonyldibenzoate

• IUPAC Name: (4-tert-butylphenyl) 4-[4-(4-tert-butylphenoxy)carbonylphenyl]sulfonylbenzoate
• InChI: InChI=1S/C34H34O6S/c1-33(2,3)25-11-15-27(16-12-25)39-31(35)23-7-19-29(20-8-23)41(37,38)30-21-9-24(10-22-30)32(36)40-28-17-13-26(14-18-28)34(4,5)6/h7-22H,1-6H3
• InChI Key: SLYRFVYKXYNUQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)C(=O)OC4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C34H34O6S
• Molecular Weight: 570.7 g/mol

Description

Bis(4-tert-butylphenyl) 4,4'-sulfonyldibenzoate, commonly known as BB-4, is a synthetic compound widely used in scientific research. It belongs to the family of benzophenone derivatives and has a molecular weight of 626.86 g/mol. BB-4 is a white crystalline solid that is soluble in organic solvents such as chloroform, dichloromethane, and tetrahydrofuran.

Mechanism of Action

BB-4 acts as a photoinitiator by absorbing UV light and initiating a chain reaction that leads to the formation of free radicals. These free radicals react with monomers to form polymers, resulting in the hardening of the material. BB-4 has been shown to have a high efficiency in initiating polymerization reactions, making it a popular choice for many applications.
Biochemical and Physiological Effects
BB-4 has no known biochemical or physiological effects on humans or animals. It is considered to be non-toxic and non-carcinogenic, making it safe for use in scientific research.

Advantages and Limitations for Lab Experiments

BB-4 has several advantages for use in lab experiments. It has a high purity and is readily available, making it easy to use and reproduce results. It also has excellent light absorption properties and a high efficiency in initiating polymerization reactions. However, BB-4 has some limitations. It is sensitive to air and moisture, and its photoinitiating properties can be affected by the presence of other chemicals. Additionally, BB-4 has a limited solubility in water, which can limit its use in some applications.

Future Directions

BB-4 has several potential future directions for scientific research. It can be used in the development of new photopolymerization systems for dental resins, adhesives, and coatings. It can also be used in the development of new UV stabilizers for plastics, polymers, and other materials. Additionally, BB-4 can be modified to improve its solubility and stability, making it more versatile for different applications.
Conclusion
In conclusion, BB-4 is a synthetic compound that has been widely used in scientific research as a photoinitiator and UV stabilizer. It has excellent light absorption properties and a high efficiency in initiating polymerization reactions. BB-4 has no known biochemical or physiological effects on humans or animals and is considered to be non-toxic and non-carcinogenic. While it has some limitations, BB-4 has several potential future directions for scientific research, making it an important compound in the field of materials science.

Scientific Research Applications

BB-4 has been widely used in scientific research as a photoinitiator in the polymerization of dental resins, adhesives, and coatings. It is also used as a UV stabilizer in plastics, polymers, and other materials. BB-4 has been shown to have excellent light absorption properties in the UV range, making it an ideal candidate for photopolymerization reactions.